Cas no 1774898-50-8 (1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride)

• Product Name: 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride
• CAS No: 1774898-50-8
• MF: C₈H₁₄ClN₅O
• MW: 231.682659626007
• MDL: MFCD27995681
• CID: 4613238
• Update Time: 2025-06-09

1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride

• MDL： MFCD27995681
• Inchi： 1S/C8H13N5O.ClH/c9-8(14)7-5-13(12-11-7)4-6-2-1-3-10-6;/h5-6,10H,1-4H2,(H2,9,14);1H
• InChI Key： CJUYAYCBIIQPPD-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)N1N=NC(C(=O)N)=C1.Cl

Additional information on 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride

1-(Pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide Hydrochloride: A Promising Compound in Medicinal Chemistry

1-(Pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride (CAS No. 1774898-50-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the pyrrolidine moiety and the carboxamide functional group further enhances its pharmacological profile, making it a valuable candidate for drug development.

The structure of 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride is characterized by a triazole ring linked to a pyrrolidine ring through a methyl group, with a carboxamide group attached to the triazole ring. This arrangement provides the compound with a high degree of conformational flexibility and chemical stability, which are crucial for its biological activity. The hydrochloride salt form ensures good solubility in aqueous media, facilitating its use in various pharmaceutical formulations.

Recent studies have highlighted the potential of 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride in treating various diseases. One notable application is in the field of antifungal therapy. Triazoles are well-known for their antifungal properties, and this compound has shown promising activity against a range of fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common causes of fungal infections in humans.

In addition to its antifungal properties, 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride has also shown potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage. These findings suggest that 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride could be a valuable therapeutic option for managing inflammatory conditions.

The pharmacokinetic properties of 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by the liver via cytochrome P450 enzymes, with a moderate half-life that allows for once-daily dosing in clinical settings.

Safety is a critical consideration in drug development, and preclinical toxicity studies have indicated that 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride has a favorable safety profile. Animal studies have not shown any significant adverse effects at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride (CAS No. 1774898-50-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.